Cas no 53442-30-1 (N-Methylthiophene-2-sulfonamide)

N-Methylthiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring substituted with a methylamino sulfonyl group at the 2-position. This compound is valued for its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif is advantageous for modulating biological activity and enhancing molecular interactions. The sulfonamide group contributes to improved solubility and binding affinity, while the thiophene ring offers stability and electronic diversity. The compound is commonly employed in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of bioactive molecules. Its well-defined reactivity profile makes it a reliable building block for research and industrial applications.

N-Methylthiophene-2-sulfonamide structure

53442-30-1 structure

Product Name:N-Methylthiophene-2-sulfonamide

CAS No:53442-30-1

MF:C₅H₇NO₂S₂

MW:177.24457859993

MDL:MFCD00975951

CID:1078750

PubChem ID:769092

Update Time:2025-05-27

N-Methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-Methylthiophene-2-sulfonamide
- N-Methyl-2-thiophenesulfonamide
- Z45527656
- BRD-K65420311-001-01-9
- AKOS000200497
- IDI1_026148
- A870727
- PK6
- HMS1496G10
- 53442-30-1
- ChemDiv3_008238
- EN300-15847
- AS-8426
- MFCD00975951
- CTIGHRXLNNYNGU-UHFFFAOYSA-N
- SCHEMBL1164889
- Cambridge id 5119017
- SDCCGMLS-0065384.P001
- Thiophene-2-sulfonic acid methylamide
- G32391
- AM100914
- MDL： MFCD00975951
- Inchi： 1S/C5H7NO2S2/c1-6-10(7,8)5-3-2-4-9-5/h2-4,6H,1H3
- InChI Key： CTIGHRXLNNYNGU-UHFFFAOYSA-N
- SMILES： S(C1=CC=CS1)(NC)(=O)=O

Computed Properties

Exact Mass: 176.99191
Monoisotopic Mass: 176.99182081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 82.8Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 297.5±32.0 °C at 760 mmHg
Flash Point: 222.8±24.6 °C
PSA: 46.17

N-Methylthiophene-2-sulfonamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N-Methylthiophene-2-sulfonamide Pricemore >>

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